AbstractA laboratory test with a flow-through system was designed and its applicability to testing antifouling paints of varying efficacies was investigated. Six different formulations of antifouling paints were prepared to have increased contents (0 to 40 wt%) of Cu2O. The test plates were initially aged for 45 days by rotating them at a speed of 10 knots inside a cylinder drum. A bioassay was then conducted using the alga, Ectocarpus sp., as the test species. The new bioassay for screening antifouling paints under a flow-through system was successfully established using algae affixed on substrata. The correlation between the mean values of CIELAB parameters (L*, a* and b*), the total colour difference (ΔΔΔE*), and the cell survival rate of the algae was investigated. The paint performance estimated from the bioassay was confirmed using correlation patterns between colour parameters and the algal cell survival rate.

AbstractShips in service feature surfaces that exhibit biofouling, which alters the hydrodynamics of the vessels, thus affecting their normal displacement and significantly increasing their fuel consumption. The application of three types of ceramic coatings as ecological, effective and durable alternatives to commercial silicone-based marine coatings is investigated in this study. Three different ceramic glazes and two control commercial paints are analysed in an actual environment during 20 months of exposure to simulate the navigation conditions such that growth and roughness data can be obtained and then applied to computational fluid dynamics (CFD) software using an open-source Reynolds-averaged Navier–Stokes solver. The CFD results are validated under smooth hull conditions with a full-scale Kriso Container Ship (KCS) model and with different levels of hull roughness. The developed approach shows that the drag in hulls coated with conventional paint is 19% greater than that in hulls with ceramic coating.

AbstractIn biofouling communities, ascidians are among the most damaging species, presenting severe threats, such as depressed growth rates and decreased chances of lower survival, to shellfish aquaculture. However, little is known concerning the fouled shellfish physiology. In an effort to obtain information for the magnitude of stress caused by ascidians to farmed Mytilus galloprovincialis, five seasonal samplings took place in a mussel aquaculture farm suffering from ascidian biofoulants, in Vistonicos Bay, Greece. The dominant ascidian species were recorded and several stress biomarkers, including Hsp gene expression at both mRNA and protein levels, as well as MAPKs levels, and enzymatic activities of intermediate metabolism were examined. Almost all investigated biomarkers revealed elevated stress levels in fouled mussels compared to non-fouled. This enhanced physiological stress seems to be season-independent and can be attributed to the oxidative stress and/or feed deprivation caused by ascidian biofouling, thus illuminating the biological impact of this phenomenon.

AbstractMethicillin resistant Staphylococcus aureus (MRSA) infections have increased at an alarming rate, recently. In India, stubble burning and air pollution due to the burning of agricultural and forest residues have also increased over the past decade causing environmental and health hazards. This work evaluates the anti-biofilm property of the aqueous phase obtained from pyrolysis of wheat straw (WS AQ) and pine cone (PC AQ) against an MRSA isolate. The WS AQ and PC AQ compositions were determined by GC-MS analysis. The minimum inhibitory concentration was found to be 8% (v v−1) and 5% (v v−1) for WS AQ and PC AQ, respectively. The eradication of biofilms was performed on hospital contact surfaces namely, stainless steel and polypropylene and found to be 51% and 52% for WS AQ and PC AQ, respectively. Compounds identified from the aqueous phase of WS and PC docked against AgrA protein showed good binding scores.

AbstractThe biological impact of chemical formulations used in various coating applications is essential in guiding the development of new materials that directly contact living organisms. To illustrate this point, an investigation addressing the impact of chemical compositions of polydimethylsiloxane networks on a common platform for foul-release biofouling management coatings was conducted. The acute toxicity of network components to barnacle larvae, the impacts of aqueous extracts of crosslinker, silicones and organometallic catalyst on trypsin enzymatic activity, and the impact of assembled networks on barnacle adhesion was evaluated. The outcomes of the study indicate that all components used in the formulation of the silicone network alter trypsin enzymatic activity and have a range of acute toxicity to barnacle larvae. Also, the adhesion strength of barnacles attached to PDMS networks correlates to the network formulation protocol. This information can be used to assess action mechanisms and risk–benefit analysis of PDMS networks.

AbstractIn an era of antibiotic resistance where natural antibiotic substitutes are considered essential, the antimicrobial and antibiofilm activities of Citrus limon extract on strains of pathogenic Escherichia coli isolated from pork were evaluated. The strains which form biofilms were more resistant (MIC50 = 2.5 mgml−1) compared to non-biofilm forming strains (MIC50 = 1.25 mgml−1). Use of C. limon extract at 20 mgml−1 concentration has resulted in inhibition of biofilm formation by 53.96%. Cyclobarbital, 5, 8-dimethoxycumarin, orotic acid and 3-methylsalicylhydrazide were the major phytochemicals in C. limon extract with highest docking affinities against the biofilm associated proteins in E. coli. The results of simulation studies have clearly illustrated the energy stability of the protein-ligand complexes. Absorption, distribution, metabolism, excretion and toxicity (ADMET) profiles revealed that the phytochemicals in C. limon could be used in the drug design studies to preferentially target the specific receptors to combat biofilms associated with E. coli.

AbstractThis study evaluated the effect of a mouthwash containing 0.075% cetylpyridinium chloride and 0.28% zinc lactate (CPC + Zn) in a multispecies biofilm model. A 7-days 33-species biofilm, formed on Calgary device, was 1-min treated with: 0.12% chlorhexidine (CHX), culture medium (negative control), 0.075% cetylpyridinium chloride (CPC) or CPC + Zn, 2x/day, from day 3 until day 6. The metabolic activity and the microbial composition were evaluated by colorimetric method and checkerboard DNA-DNA hybridization, respectively. The three antimicrobials (CPC, CPC + Zn and CHX) reduced metabolic activity, total biofilm count and several species counts, including Porphyromonas gingivalis, Fusobacterium nucleatum, Parvimonas micra, Campylobacter gracilis and Streptococcus mutans. However, only CPC + Zn reduced counts of the pathogen Prevotella intermedia and did not interfere with the levels of some beneficial species in relation to the negative control. The treatment of multispecies subgingival biofilm with CPC + Zn was effective in controlling periodontal pathogens and favored the colonization of health-associated bacterial species.

AbstractThe biofilm lifestyle plays a major role in the resistance and virulence of Pseudomonas aeruginosa and Enterococcus faecalis. In this study, two microencapsulated proteases (pepsin ME-PEP and trypsin ME-TRYP) were evaluated for their biofilm dispersal activity and their synergistic effect with microencapsulated carvacrol (ME-CARV). Spray-drying was used to protect enzymes and essential oil and enhance their activities. Cell count analysis proved the synergistic activity of enzymes and carvacrol treatment as biofilms were further reduced after combined treatment in comparison to ME-CARV or enzymes alone. Furthermore, results showed that sequential treatment in the order ME-TRYP - ME-PEP - ME-CARV resulted in more efficient biofilm removal with a maximum reduction of 5 log CFU mL−1 for P. aeruginosa and 4 log CFU mL−1 for E. faecalis. This study proposes that the combination of microencapsulated proteases with ME-CARV could be useful for the effective control of P. aeruginosa and E. faecalis biofilms.

AbstractEffective drug candidates to obstruct the emergence of multidrug-resistant pathogens have become a major concern. A potent antimicrobial producer was isolated from a marine sponge designated as MSI38 and was identified as Bacillus subtilis by 16SrDNA sequencing. The active antimicrobial fraction was purified, and the metabolite was identified as n-hexadecanoic acid by spectroscopic analysis. The fish-borne pathogen Pseudomonas aeruginosa FP012 was found to be multidrug-resistant and poses a risk of disease to food handlers and consumers in general. The compound showed a potent bactericidal effect against P. aeruginosa FP012 with a MIC of 31.33 ± 5.67 mg L−1 and MBC of 36.66 ± 5.17 mg L−1. The time-based biofilm inhibitory potential of MSI38 and ciprofloxacin was analyzed by confocal laser scanning microscopy. A synergistic effect of MSI38 and ciprofloxacin on biofilm showed 85% inhibition.

AbstractBacterial adhesion and biofilm formation of Listeria monocytogenes on food-contact surfaces result in serious safety concerns. This study aimed to explore the antibiofilm efficacy of pyrrole-2-carboxylic acid (PCA) against L. monocytogenes. Crystal violet staining assay demonstrated that PCA reduced the biofilm biomass of L. monocytogenes. The 2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide reduction and flow cytometric assays indicated that PCA attenuated the metabolic activity of L. monocytogenes biofilm together with a decrease in viability. Morphologic observations revealed that PCA exposure collapsed the biofilm architecture. PCA administration of 0.75 mg ml−1 decreased the excretion of extracellular DNA, protein and polysaccharide by 48.58%, 61.60% and 75.63%, respectively. PCA failed to disperse the mature biofilm, even at 1.5 mg ml−1. However, PCA suppressed L. monocytogenes adhesion on common food-contact surfaces. Additionally, PCA exposure suppressed the hemolytic activity of L. monocytogenes. These findings suggested that PCA might serve as an alternative antibiofilm agent to control L. monocytogenes contamination.